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Diarylide Yellow Pigments at a Glance

Diarylide Yellow pigments are a class of disazoacetoacetanilide pigments known for providing bright,
intense yellow colors with high transparency and color strength at a relatively low cost [1]. They are

structurally characterized by their bisketohydrazone tautomeric form [1] [2].

The table below summarizes the identities and general characteristics of some major Diarylide Yellow

pigments:

Colour CAS Common Anilide Coupling o
Key Reported Characteristics

Index Name RN Component
Pigment 6358-  Acetoacetanilide (unsubstituted) Lower cost; inferior color strength,
Yellow 12 85-6 lightfastness, and solvent resistance
(PY12) compared to others in the series [1].
Pigment 5102-  Acetoacetanilide meta-Xylidide Mid-shade yellow for European 4-color
Yellow 13 83-0 (e.g., N-(2,4-dimethylphenyl)) process printing; high transparency; good
(PY13) balance of properties and cost [1].
Pigment 5468-  Acetoacetanilide ortho-Toluidine Good heat and solvent resistance; used in
Yellow 14 75-7 (e.g., N-(2-methylphenyl)) publication gravure and packaging inks [3]
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Colour CAS Common Anilide Coupling o

Key Reported Characteristics
Index Name RN Component
(PY14) [1].
Pigment 5567-  Acetoacetanilide with chloro and Excellent fastness properties (solvent,
Yellow 83 15-7 methoxy groups (e.g., N-(4- light, heat, weather); high transparency
(PY83) chloro-2,5-dimethoxyphenyl)) and strength; wide use in inks, plastics,

and metal deco [4] [3].

Performance and Environmental Data

The following table consolidates key experimental data and properties for these pigments, largely drawn

from a Environment and Climate Change Canada and Health Canada assessment [4].

Property Experimental Data / Findings

Solubility Very low solubility in water (generally in the low pg/L range) and octanol (< 1 mg/L)
[4].

Environmental Under aerobic conditions, expected to degrade slowly in water, soil, and

Fate sediments. Not expected to bioaccumulate [4].

Ecotoxicity No effects found at 1,000 mg/kg in chronic soil/sediment tests. No effect at

saturation in aguatic ecotoxicity studies without solvents [4].

Human Health Expected to exhibit low to negligible absorption and low toxicity. Margins between
exposure estimates and effect levels are considered adequate [4].

Carcinogenicity A bioassay of technical-grade diarylanilide yellow in rats and mice concluded that
the study did not provide evidence for carcinogenicity [5].

A Note on Performance in Recycling
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Recent research highlights a performance consideration for these pigments in plastic packaging. A 2025
study identified that decomposed diarylide pigments are a primary cause of yellowing in recycled

polyethylene (PE) obtained from printed plastic films [6].

¢ Issue: The colorants are difficult to remove during solvent-based recycling processes, leading to
discolored recycled plastic.

¢ Solution: The study found that colorless recycled PE can be produced by using a proper solvent,
adding an activated carbon adsorbent, and implementing proper mechanical filtration [6].

This diagram illustrates the process where pigment causes issues and the proposed solutions:

G’rinted Plastic Film)

Click to download full resolution via product page
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Key Experimental Context

For accurate interpretation of the data in the tables, please note the following methodological contexts:

¢ Synthesis: Diarylide Yellow pigments are typically synthesized by tetrazotisation of 3,3'-
dichlorobenzidine, followed by azo coupling with the appropriate acetoacetanilide coupling
component [1] [2].

¢ Crystal Structure: Performance is dependent on solid-state characteristics. X-ray structures show
these molecules are not planar and feature intramolecular hydrogen bonding and specific stacking
arrangements in the crystal lattice [1] [2].

¢ Regulatory Testing: The environmental and health data from the Canadian assessment is based on
a weight-of-evidence approach, using empirical data from key studies and models to reach
conclusions [4].

Industry Context and Alternatives

¢ Primary Use: These pigments are dominant in the printing ink industry and are also used in paints,
plastics, and coatings [1] [4].
¢ Regulatory & Market Trends: There is growing regulatory scrutiny and search interest around this
pigment class, likely driven by concerns over the starting material 3,3'-dichlorobenzidine [7]. This is
pushing the market towards non-Diarylide alternatives.
¢ Common Alternatives: Higher-performance alternatives often belong to different chemical families,
such as:
o Monoazo Pigments (e.g., Hansa Yellows): Brighter colors but generally poorer solvent
resistance [1].
o Disazo Condensation Pigments (e.g., PY93): Offer excellent fastness properties for more
demanding applications [7].
o Other High-Performance Pigments: chemistries are used for extreme durability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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